Cas no 2172267-46-6 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid)

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexyl backbone and a methyl-substituted butanoic acid moiety, offering enhanced steric control and conformational stability in peptide chain assembly. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating efficient solid-phase peptide synthesis (SPPS). This compound is particularly valuable for introducing hydrophobic or rigid structural elements into peptide sequences, improving target binding affinity or metabolic stability. Its high purity and well-defined reactivity profile make it suitable for demanding research applications in medicinal chemistry and bioconjugation. The product is typically handled under inert conditions to preserve its integrity.
4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid structure
2172267-46-6 structure
Product Name:4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid
CAS No:2172267-46-6
MF:C28H34N2O5
MW:478.579967975616
CID:6269011
PubChem ID:165586117
Update Time:2025-06-22

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid
    • 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)-2-methylbutanoic acid
    • 2172267-46-6
    • EN300-1497490
    • EN300-1538694
    • 2-methyl-4-{[(1r,4r)-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid
    • 2171426-29-0
    • Inchi: 1S/C28H34N2O5/c1-18(27(32)33)14-15-29-26(31)20-12-10-19(11-13-20)16-30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: OQNCLWUIDSDNKY-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCCC(C(=O)O)C

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid Pricemore >>

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Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid

Introduction to 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic Acid (CAS No. 2172267-46-6)

4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid, identified by its CAS number 2172267-46-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethoxycarbonyl moiety, a cyclohexyl group, and an amino group. These structural elements contribute to the compound's unique chemical properties and biological interactions. The presence of the fluoren-9-ylmethoxycarbonyl group, in particular, is noteworthy as it is often associated with enhanced stability and bioavailability in pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid has shown potential in this regard, particularly in the context of its ability to interact with specific target proteins and enzymes. This interaction is critical for the development of drugs that can effectively inhibit or activate certain biological processes.

The compound's structure also suggests that it may have favorable pharmacokinetic properties. The cyclohexyl group, for instance, is known to enhance solubility and reduce metabolic clearance, while the formamido moiety can improve binding affinity to biological targets. These features make it an attractive candidate for further investigation in drug discovery.

Recent studies have begun to explore the pharmacological potential of this compound. Initial research indicates that it may have anti-inflammatory properties, which could make it useful in the treatment of conditions such as arthritis and autoimmune disorders. Additionally, its ability to interact with enzymes involved in cell signaling pathways suggests that it may have applications in oncology and neurology.

The synthesis of this compound presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples for research purposes. The development of efficient synthetic routes is crucial for scaling up production and conducting more extensive clinical studies.

In conclusion, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)-2-methylbutanoic acid (CAS No. 2172267-46-6) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.

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